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Compound of Interest

Compound Name: Tersolisib
CAS No.: 2883540-92-7
Cat. No.: B15542504
Get Quote
. J

For Immediate Implementation: Essential Safety and Logistical Protocols for the PI3Ka
Inhibitor, Tersolisib (STX-478)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tersolisib. Given that Tersolisib is an orally
bioavailable, selective inhibitor of the PIS3Ka enzyme with potential antineoplastic activity, it
should be handled as a hazardous compound.[1][2] Adherence to these protocols is critical to
ensure personnel safety and prevent contamination. A specific Safety Data Sheet (SDS) for
Tersolisib should always be consulted for the most detailed and up-to-date information.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure to Tersolisib. The
following table outlines the recommended PPE for handling this compound, based on
guidelines for antineoplastic and other hazardous drugs.[1][3][4]
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PPE Category Item Specification
Chemical-resistant, powder-
free nitrile gloves are required.

Hand Protection Gloves Double-gloving is strongly

recommended for all handling

activities.[3]

Eye & Face Protection

Safety Glasses & Face Shield

Safety glasses with side
shields are the minimum
requirement. A face shield
should be worn in addition to
safety glasses when there is a
risk of splashes or aerosol

generation.

Body Protection

Lab Coat/Gown

A disposable, back-closing
gown made of a low-
permeability fabric is required.
Gowns should be changed

immediately if contaminated.

Respiratory Protection

Respirator

An N95 respirator or higher
should be used when handling
the powdered form of
Tersolisib outside of a certified
chemical fume hood or
biological safety cabinet to

prevent inhalation of aerosols.

[3]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Tersolisib from receipt to disposal is essential to minimize

risk.

Receiving and Storage
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 Inspection: Upon receipt, inspect the container for any signs of damage or leakage. If
compromised, follow emergency spill procedures.

o Storage: Tersolisib powder should be stored at -20°C for up to three years or at 4°C for up
to two years. Stock solutions should be stored at -80°C for up to six months or -20°C for up

to one month.[5]

Storage Condition Powder In Solvent
-80°C 6 months

-20°C 3 years 1 month
4°C 2 years

Preparation of Solutions

e Engineering Controls: All weighing and preparation of Tersolisib, both powder and solutions,
must be conducted in a certified chemical fume hood or a Class Il Biological Safety Cabinet

to protect against inhalation and contamination.[4]

e Solubility: Tersolisib is soluble in DMSO. For in vivo studies, various solvent systems can be
used, such as a mixture of DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil.[5]

Solvent Concentration

DMSO = 100 mg/mL

e Procedure:

[¢]

Don all required PPE.

[e]

Perform all manipulations within the designated containment area.

[e]

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

o

Clean all surfaces and equipment thoroughly after each use.
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Experimental Use

Cell Culture: When treating cells with Tersolisib, perform all steps in a biological safety
cabinet.

Animal Studies: For oral administration to animals, take care to prevent aerosolization. Use

appropriate animal handling techniques to minimize exposure to treated animals and their
waste.

Emergency Plan

Accidental Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spill Response:

Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.
Secure: Restrict access to the spill area.

PPE: Don appropriate PPE, including double gloves, a disposable gown, eye protection, and
a respirator.

Contain: Cover the spill with absorbent material from a chemical spill kit.

Clean: Carefully collect the absorbed material and any contaminated debris into a
designated hazardous waste container.
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o Decontaminate: Clean the spill area with an appropriate deactivating agent, followed by a
thorough wash with soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All materials contaminated with Tersolisib must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a dedicated, clearly labeled, and
) sealed hazardous waste container. This
Solid Waste ) )
includes contaminated gloves, gowns, bench

paper, and plasticware.

Collect in a dedicated, clearly labeled, and
Liquid Waste sealed hazardous waste container. Do not pour

down the drain.

Dispose of contaminated needles and syringes

in a puncture-resistant sharps container that is
Sharps . )

specifically labeled for hazardous chemical

waste.

Note: All waste disposal must comply with local, state, and federal regulations.

Experimental Workflow for Handling Tersolisib
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Safe Handling Workflow for Tersolisib

Preparation Phase

1. Don Full PPE

Enter Lab

2. Prepare Chemical Fume Hood

Verify Airflow

3. Weigh Tersolisib Powder

Use Designated Equipment

4. Prepare Stock Solution

Dilute as per Protocol

Experimentation Phase

5. Cell Treatment or Animal Dosing

n Vitro / In Vivo

6. Incubation & Observation

After Experiment Completion

Post-Exp;riment Phase

7. Decontaminate Work Area

Use Approved Disinfectant

8. Segregate & Dispose of Waste

Follow Waste Stream Protocols

y

9. Doff PPE Correctly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Tersolisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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